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Glycidol-d5 isotope effect in chemical reactions
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Compound Focus: Glycidol-d5

CAS No.: 1246819-20-4

Cat. No.: S1782816

What is Glycidol-d5?

Glycidol-d5 is a deuterated form of glycidol, where five hydrogen atoms are replaced with deuterium

isotopes [1] [2]. Its primary role in research is as an internal standard in analytical chemistry.

Property Description

CAS Number 1246819-20-4 [1] [2]
Molecular Formula C3HD505 [1] [2]
Molecular Weight 79.11 g/mol [1] [2]

Primary Application Internal Standard for mass spectrometry [1]

Key Use Quantifying glycidol in complex mixtures (e.g., foods, biological matrices) [1]

Understanding the Role of an Internal Standard

While direct data on isotope effects is unavailable, Glycidol-d5's effectiveness as an internal standard is
rooted in the principle of isotope effects. In techniques like isotope-dilution mass spectrometry, it is used

to precisely quantify the amount of ordinary glycidol in a sample [3] [1].
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e Sample Spiking: A known, precise amount of Glycidol-d5 is added to the sample at the beginning of
the analysis [3].

e Co-processing: The glycidol present in the sample and the added Glycidol-d5 undergo identical
chemical and physical processing (e.g., extraction, derivatization).

e Mass Spectrometry Detection: The mass spectrometer distinguishes between glycidol and the
heavier Glycidol-d5 based on their mass difference [3].

¢ Quantification: By comparing the signal intensity of the sample's glycidol to the known amount of
Glycidol-d5, researchers can calculate the original concentration of glycidol with high accuracy,
correcting for any losses during preparation [3].

This diagram illustrates the workflow for using Glycidol-d5 in the analysis of hemoglobin adducts, a

specific application mentioned in the search results [3]:
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Diagram Title: Workflow for Glycidol Hemoglobin Adduct Biomontoring

A Note on Glycidol's Toxicity and Relevance
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Understanding glycidol's biological activity is crucial for contextualizing research that might use Glycidol-
d5. Glycidol is classified as a probable human carcinogen (IARC Group 2A) [4]. Recent studies show it
can induce autophagy-dependent apoptosis in human umbilical vein endothelial cells (HUVECs) by

activating the ERK, JNK, and p38 MAPK signaling pathways [5]. This mechanism is visualized below.
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Diagram Title: Glycidol-Induced Toxicity Pathway in HUVECs

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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